Ethyl 3-Mercaptopropanoate
Ethyl 3-Mercaptopropanoate
Ethyl 3-mercaptopropanoic acid, also known as ethyl 3-sulfanylpropanoate or fema 3677, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Ethyl 3-mercaptopropanoic acid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ethyl 3-mercaptopropanoic acid is primarily located in the cytoplasm. Ethyl 3-mercaptopropanoic acid has a meaty and skunk taste.
Brand Name:
Vulcanchem
CAS No.:
5466-06-8
VCID:
VC0129965
InChI:
InChI=1S/C5H10O2S/c1-2-7-5(6)3-4-8/h8H,2-4H2,1H3
SMILES:
CCOC(=O)CCS
Molecular Formula:
C5H10O2S
Molecular Weight:
134.2 g/mol
Ethyl 3-Mercaptopropanoate
CAS No.: 5466-06-8
Reference Standards
VCID: VC0129965
Molecular Formula: C5H10O2S
Molecular Weight: 134.2 g/mol
| CAS No. | 5466-06-8 |
|---|---|
| Product Name | Ethyl 3-Mercaptopropanoate |
| Molecular Formula | C5H10O2S |
| Molecular Weight | 134.2 g/mol |
| IUPAC Name | ethyl 3-sulfanylpropanoate |
| Standard InChI | InChI=1S/C5H10O2S/c1-2-7-5(6)3-4-8/h8H,2-4H2,1H3 |
| Standard InChIKey | CJQWLNNCQIHKHP-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CCS |
| Canonical SMILES | CCOC(=O)CCS |
| Density | density: 1.054 |
| Physical Description | clear liquid |
| Description | Ethyl 3-mercaptopropanoic acid, also known as ethyl 3-sulfanylpropanoate or fema 3677, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Ethyl 3-mercaptopropanoic acid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ethyl 3-mercaptopropanoic acid is primarily located in the cytoplasm. Ethyl 3-mercaptopropanoic acid has a meaty and skunk taste. |
| Synonyms | 3-Mercapto-propanoic Acid Ethyl Ester; 3-Mercapto-propionic Acid Ethyl Ester; 3-Mercaptopropanoic Acid Ethyl Ester; 3-Mercaptopropionic Acid Ethyl Ester; EPM; EPM (thiol); Ethyl 3-Mercaptopropanoate; Ethyl 3-Mercaptopropionate; Ethyl β-Mercaptopropio |
| PubChem Compound | 21625 |
| Last Modified | Nov 11 2021 |
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